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Compound of Interest

Compound Name: Dicyanomethyl acetate

CAS No.: 6625-70-3

Cat. No.: B1266724

Get Quote

Executive Summary
Dicyanomethyl acetate (

) is an activated ester structurally characterized as the O-acetyl derivative of dicyanomethanol
(the cyanohydrin of formyl cyanide). Unlike simple aliphatic esters, the presence of two
electron-withdrawing nitrile groups at the

-position renders the ester bond highly labile and the methine proton significantly acidic.

Critical Safety Finding: The primary degradation pathway (hydrolysis) does not yield stable

malononitrile; rather, it generates hydroxymalononitrile, a transient species that decomposes to

release Hydrogen Cyanide (HCN) and Formic Acid. Consequently, this compound must be

handled as a potent cyanide precursor.

Chemical Identity & Structural Properties[1]
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Property Specification

Chemical Name
Dicyanomethyl acetate; Propanedinitrile,

(acetyloxy)-

CAS Number 6625-70-3

Molecular Formula

Molecular Weight 124.10 g/mol

Structural Class -Acyloxy Nitrile (Masked Acyl Cyanide)

Electronic Character
Hard Electrophile (Acylating agent); Soft

Nucleophile (upon deprotonation)

Solubility
Soluble in

, THF, EtOAc; Reacts with water/alcohols

Electronic Effects
The geminal nitrile groups exert a powerful inductive effect (-I), destabilizing the ester bond

towards nucleophilic attack. The resulting conjugate base (if deprotonated) is stabilized by

resonance, but the O-acyl form is kinetically unstable toward moisture compared to its C-acyl

isomer (acetylmalononitrile).

Stability Profile
Hydrolytic Instability (Moisture Sensitivity)
Dicyanomethyl acetate is hygroscopic and hydrolytically unstable. Upon contact with water

(even atmospheric moisture), it undergoes rapid hydrolysis. Unlike standard esters where

hydrolysis yields an alcohol and an acid, the "alcohol" portion here (dicyanomethanol) is

unstable.

Thermal Stability & Rearrangement
Under anhydrous thermal conditions or weak basic catalysis, O-acetyl dicyanomethanes can

undergo a Thorpe-Ziegler type rearrangement (or 1,3-acyl shift) to form the thermodynamically

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1266724/docs?utm_src=pdf-body#technical-guide-dicyanomethyl-acetate-stability-degradation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


more stable C-acyl isomer, Acetylmalononitrile (

). This rearrangement changes the reactivity profile from an acylating agent to a highly acidic
active methylene compound.

Degradation Pathways: The Mechanism
The degradation of dicyanomethyl acetate is non-trivial and poses significant safety risks.

Pathway A: Hydrolytic Cascade (The HCN Hazard)
This is the dominant pathway in non-anhydrous storage conditions.

Nucleophilic Attack: Water attacks the acetyl carbonyl.

Ester Cleavage: Acetic acid is released, leaving Hydroxymalononitrile (

).

Cyanohydrin Decomposition: Hydroxymalononitrile is effectively the cyanohydrin of Formyl

Cyanide (

). It is thermodynamically unstable and eliminates HCN to form Formyl Cyanide (or Carbonyl
Cyanide derivatives).

Secondary Hydrolysis: Formyl Cyanide rapidly hydrolyzes to Formic Acid and a second

equivalent of HCN.

Net Reaction:

Pathway B: Isomerization (Anhydrous)
In the absence of water, bases (e.g.,

) promote the migration of the acetyl group from oxygen to carbon.

Visualization of Pathways
The following diagram illustrates the bifurcation between the dangerous hydrolytic cascade and

the rearrangement pathway.
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Caption: Figure 1. Degradation cascade of Dicyanomethyl acetate showing the critical HCN

release pathway upon hydrolysis.

Analytical Methodologies
To verify the integrity of the reagent, specific analytical protocols must be employed that avoid

inducing degradation during the analysis itself.
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Proton NMR ( -NMR)
Solvent: Anhydrous

or

(Avoid DMSO-

if wet, as it accelerates hydrolysis).

Diagnostic Signals:

Parent (

-Acyl): Singlet ~2.2 ppm (

), Singlet ~6.3 ppm (

).

Rearranged (

-Acyl): Singlet ~2.4 ppm (

), Singlet ~15-18 ppm (Enol -OH) or ~4.5 ppm (CH).

Degradation: Broad singlets for Acetic Acid (~2.1 ppm) and Formic Acid (~8.0 ppm).

Stability Testing Workflow
The following protocol ensures safe assessment of purity without exposing the operator to

evolved HCN.

Sample Aliquot
(10 mg)

Dissolve in
Dry CDCl3

Add Acid Scavenger?
(NO - induces rearrangement)

Acquire 1H-NMR
(Immediate)

< 5 mins
Integrate Signals:
6.3 ppm (Parent)

vs
2.1 ppm (AcOH)

Quench in
Bleach Solution

Safety Critical
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Caption: Figure 2. Rapid NMR stability testing workflow emphasizing speed and safe disposal.

Handling & Storage Protocols
Storage Requirements

Temperature: Store at -20°C.

Atmosphere: Strictly under Argon or Nitrogen.

Container: Teflon-lined septum vials; avoid metal spatulas if possible (trace metal ions can

catalyze rearrangement).

Cyanide Safety Protocol
Due to the degradation pathway releasing HCN:

Engineering Controls: All weighing and manipulation must occur inside a functioning fume

hood.

Sensors: A handheld HCN monitor should be active near the workspace.

Quenching: All glassware and waste must be treated with a bleach solution (Sodium

Hypochlorite, pH > 10) to oxidize any generated cyanide to cyanate before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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